molecular formula C14H11N5O4 B3000172 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide CAS No. 2034503-68-7

6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide

Cat. No. B3000172
CAS RN: 2034503-68-7
M. Wt: 313.273
InChI Key: DMMOARVKYHWZQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H11N5O4 and its molecular weight is 313.273. The purity is usually 95%.
BenchChem offers high-quality 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Novel heterocyclic compounds containing oxadiazole and dihydropyridine moieties have been synthesized with potential biological activities. For instance, Kumar and Mashelker (2007) detailed the synthesis of heterocyclic compounds expected to exhibit hypertensive activity. These syntheses involve complex reactions starting from pyrano[2,3-b]pyridine derivatives, leading to compounds with potential as antihypertensive agents Kumar & Mashelker, 2007. Similarly, Kharchenko et al. (2008) described the synthesis of novel bicyclic systems with predicted biological activities based on PASS prediction Kharchenko, Detistov, & Orlov, 2008.

Antimicrobial and Antifungal Agents

El-Sehrawi et al. (2015) synthesized and evaluated derivatives of 6-oxo-pyridine-3-carboxamide for their antibacterial and antifungal properties, demonstrating broad-spectrum antibacterial activity comparable to known antibiotics El-Sehrawi, Soliman, Khalifa, & El-Bakry, 2015.

Antidiabetic Activity

Lalpara et al. (2021) focused on synthesizing N-substituted-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides and evaluated them for antidiabetic activity, showing promising results in vitro Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021.

Pharmacological Potential of Oxadiazole Compounds

Siwach and Verma (2020) reviewed the pharmacological activities of oxadiazole-containing compounds, noting their versatility in drug development due to their broad range of chemical and biological properties Siwach & Verma, 2020.

properties

IUPAC Name

6-oxo-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11N5O4/c20-10-2-1-9(6-16-10)14(22)17-7-12-18-13(19-23-12)8-3-4-15-11(21)5-8/h1-6H,7H2,(H,15,21)(H,16,20)(H,17,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMMOARVKYHWZQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=O)NC=C1C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.